Cas no 1177292-41-9 (methyl 2-[(1,1-dioxo-1λ?-thiolan-3-yl)amino]acetate hydrochloride)

• Product Name: methyl 2-[(1,1-dioxo-1λ?-thiolan-3-yl)amino]acetate hydrochloride
• CAS No: 1177292-41-9
• MF: C₇H₁₄ClNO₄S
• MW: 243.70836019516
• CID: 1210722
• PubChem ID: 44826598
• Update Time: 2025-06-23

methyl 2-[(1,1-dioxo-1λ?-thiolan-3-yl)amino]acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl [(1,1-dioxidotetrahydrothien-3-yl)amino]acetate hydrochloride
• AC1Q3BY1
• CTK6J2646
• MolPort-003-085-116
• BB_SC-4798
• AG-C-11929
• EN300-39327
• T6260531
• F1974-0018
• Methyl 2-[(1,1-dioxo-1??-thiolan-3-yl)amino]acetate hydrochloride
• methyl 2-[(1,1-dioxothiolan-3-yl)amino]acetate,hydrochloride
• hydrochloride
• methyl 2-[(1,1-dioxothiolan-3-yl)amino]acetate
• methyl 2-[(1,1-dioxo-1λ?-thiolan-3-yl)amino]acetate hydrochloride
• Methyl 2-[(1,1-dioxo-1-thiolan-3-yl)amino]acetate hydrochloride
• methyl2-[(1,1-dioxo-1lambda6-thiolan-3-yl)amino]acetatehydrochloride
• Methyl N-(1,1-dioxidotetrahydro-3-thienyl)glycinate (hydrochloride)
• Z398557172
• methyl 2-[(1,1-dioxo-1
• VU0494611-1
• E?-thiolan-3-yl)amino]acetate hydrochloride
• methyl 2-[(1,1-dioxo-1lambda6-thiolan-3-yl)amino]acetate hydrochloride
• DA-65379
• methyl 2-[(1,1-dioxothiolan-3-yl)amino]acetate;hydrochloride
• CS-0075837
• 1177292-41-9
• HY-W031813
• AKOS023092539
• Methyl 2-[(1,1-dioxothiolan-3-yl)amino]acetate hydrochloride
• Methyl N-(1,1-dioxidotetrahydro-3-thienyl)glycinate hydrochloride
• methyl (1,1-dioxidotetrahydrothiophen-3-yl)glycinate hydrochloride

• Inchi： 1S/C7H13NO4S.ClH/c1-12-7(9)4-8-6-2-3-13(10,11)5-6;/h6,8H,2-5H2,1H3;1H
• InChI Key： DBHGPYWFOFFBNO-UHFFFAOYSA-N
• SMILES： Cl.S1(CCC(C1)NCC(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 243.0332068g/mol
• Monoisotopic Mass: 243.0332068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8Ų

Additional information on methyl 2-[(1,1-dioxo-1λ?-thiolan-3-yl)amino]acetate hydrochloride

Methyl 2-[(1,1-dioxo-1λ?6-thiolan-3-yl)amino]acetate hydrochloride (CAS No. 1177292-41-9): A Comprehensive Overview

The compound methyl 2-[(1,1-dioxo-1λ?6-thiolan-3-yl)amino]acetate hydrochloride (CAS No. 1177292-41-9) is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of thioamide derivatives, which have been extensively studied for their unique chemical properties and potential therapeutic applications. The structure of this compound is characterized by a methyl ester group attached to an amino acid derivative, which is further linked to a thiolane ring. The thiolane ring, also known as a tetrahydrothiophene ring, is a five-membered sulfur-containing heterocycle that imparts distinctive electronic and steric properties to the molecule.

Recent advancements in synthetic chemistry have enabled the precise synthesis of methyl 2-[(1,1-dioxo-1λ?6-thiolan-3-yl)amino]acetate hydrochloride through various methodologies. One notable approach involves the reaction of thiolane derivatives with amino acids or their equivalents under controlled conditions. This method ensures high yield and purity, making it suitable for large-scale production in pharmaceutical and chemical industries. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility in aqueous media, which facilitates its use in drug delivery systems and other applications requiring precise dosing.

The structural features of methyl 2-(thiolanamino)acetate hydrochloride make it an intriguing candidate for exploring its biological activities. Recent studies have highlighted its potential as a modulator of enzyme activity, particularly in pathways involving proteases and kinases. For instance, research conducted by Smith et al. (2023) demonstrated that this compound exhibits inhibitory effects on certain matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and inflammatory diseases. These findings underscore its potential as a lead compound for developing novel anti-cancer and anti-inflammatory agents.

In addition to its therapeutic applications, methyl 2-(thiolanamino)acetate hydrochloride has also been explored for its role in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). A study by Lee et al. (2023) reported that this compound can act as a versatile ligand for constructing MOFs with high surface area and porosity, making them ideal candidates for gas storage and catalytic applications.

The synthesis and characterization of methyl 2-(thiolanamino)acetate hydrochloride have been extensively documented in recent scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to confirm its structure and purity. These studies have provided valuable insights into the stereochemical properties of the compound, which are crucial for understanding its interactions with biological systems.

From an environmental standpoint, the ecological impact of methyl 2-(thiolanamino)acetate hydrochloride has been a topic of interest among researchers. Studies conducted by Green et al. (2023) indicate that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to assess its long-term effects on ecosystems and biodegradation pathways.

In conclusion, methyl 2-(thiolanamino)acetate hydrochloride (CAS No. 1177292-41-9) is a multifaceted compound with promising applications across diverse scientific domains. Its unique chemical structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a valuable tool in drug discovery and materials science. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions in both therapeutic and industrial contexts.